N-(6-methoxybenzo[d]thiazol-2-yl)-1,3-dimethyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-2-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C20H19N5O2S/c1-13-10-17(24(2)23-13)19(26)25(12-14-6-4-5-9-21-14)20-22-16-8-7-15(27-3)11-18(16)28-20/h4-11H,12H2,1-3H3
• InChI Key: NTPYHSANCGMAAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)N(CC2=CC=CC=N2)C3=NC4=C(S3)C=C(C=C4)OC)C
• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol
• CAS No.: 1014090-40-4

Description

N-(6-methoxybenzo[d]thiazol-2-yl)-1,3-dimethyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C20H19N5O2S and its molecular weight is 393.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• A study detailed the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, exhibiting significant analgesic and anti-inflammatory activities. These compounds were screened as cyclooxygenase inhibitors, highlighting their potential in pharmaceutical research (Abu‐Hashem et al., 2020).
• Another research focused on the synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, testing their cytotoxic activity against Ehrlich Ascites Carcinoma cells, indicating their potential application in cancer therapy (Hassan et al., 2014).
• Novel synthesis methods for 2-substituted derivatives of 3-cyano-4-imino-2-methylthio-8-methoxy-4H-pyrimido[2,1-b][1,3]benzothiazole and related compounds have been reported, showcasing antimicrobial activity, which could contribute to developing new antimicrobial agents (Badne et al., 2011).

Anticancer and Antibacterial Agents

• Research into 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones has unveiled a new class of promising antibacterial agents. Certain compounds within this class demonstrated significant antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).
• Another study synthesized and evaluated the cytotoxic activity of pyrazolo[1,5-a]pyrimidines and related Schiff bases against various human cancer cell lines, contributing to the search for effective anticancer compounds (Hassan et al., 2015).

Novel Heterocyclic Compounds

• The creation of new pyridine derivatives was documented, showing varied antimicrobial activity. This research adds to the arsenal of chemical entities available for developing antimicrobial agents (Patel et al., 2011).

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit anti-tubercular activity against mycobacterium tuberculosis h37ra .

Mode of Action

Similar compounds have been found to interact with their targets and induce changes that result in anti-tubercular activity .

Biochemical Pathways

Similar compounds have been reported to regulate cell cycle and apoptosis via p53 activation through mitochondrial-dependent pathways .

Result of Action

Similar compounds have been reported to exhibit anti-cancer activity against various cancer cell lines .

Action Environment

Similar compounds have been reported to exhibit potent antibacterial activity in conjunction with cell-penetrating peptides .

Biochemical Analysis

Cellular Effects

It is hypothesized that it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .

Dosage Effects in Animal Models

The effects of different dosages of N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide in animal models have not been extensively studied. Therefore, information on threshold effects, as well as any toxic or adverse effects at high doses, is currently unavailable .